Cas no 1823367-88-9 (4-Amino-5-iodonicotinonitrile)

• Product Name: 4-Amino-5-iodonicotinonitrile
• CAS No: 1823367-88-9
• MF: C₆H₄IN₃
• MW: 245.020532608032
• CID: 5059514
• Update Time: 2025-05-25

4-Amino-5-iodonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-iodonicotinonitrile

• Inchi： 1S/C6H4IN3/c7-5-3-10-2-4(1-8)6(5)9/h2-3H,(H2,9,10)
• InChI Key： IYHZUHWTEUOIJG-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C#N)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-5-iodonicotinonitrile

Research Briefing on 4-Amino-5-iodonicotinonitrile (CAS: 1823367-88-9): Recent Advances and Applications

4-Amino-5-iodonicotinonitrile (CAS: 1823367-88-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of 4-Amino-5-iodonicotinonitrile as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of an amino group, an iodine substituent, and a nitrile functionality, make it a valuable scaffold for the development of kinase inhibitors and other small-molecule therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective inhibitors targeting tyrosine kinases, which are implicated in numerous cancers and inflammatory diseases.

In addition to its role in kinase inhibitor development, 4-Amino-5-iodonicotinonitrile has been explored for its potential in antimicrobial and antiviral research. A recent preprint article on bioRxiv reported its incorporation into novel compounds exhibiting potent activity against drug-resistant bacterial strains. The study employed a combination of computational modeling and in vitro assays to elucidate the structure-activity relationships (SAR) of these derivatives, providing valuable insights for future optimization.

The synthetic methodologies for 4-Amino-5-iodonicotinonitrile have also seen advancements. A 2022 patent (WO2022156789) disclosed an improved catalytic process for its preparation, emphasizing higher yields and reduced environmental impact. This innovation is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations. Furthermore, the compound's reactivity has been leveraged in multicomponent reactions, enabling the rapid assembly of diverse chemical libraries for high-throughput screening.

Despite these promising developments, challenges remain in the clinical translation of 4-Amino-5-iodonicotinonitrile-derived therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, a collaborative study between academic and industry researchers is currently evaluating prodrug approaches to enhance the bioavailability of related compounds.

In conclusion, 4-Amino-5-iodonicotinonitrile (CAS: 1823367-88-9) continues to be a molecule of interest in chemical biology and drug discovery. Its multifaceted applications, from kinase inhibition to antimicrobial activity, underscore its potential as a cornerstone in medicinal chemistry. Future research directions may include exploring its utility in targeted therapies and combination treatments, as well as optimizing synthetic routes for scalable production. This briefing serves as a timely update for researchers and industry professionals engaged in the development of novel therapeutics.